Cas no 58602-66-7 (Aminopterin sodium salt)

• Product Name: Aminopterin sodium salt
• CAS No: 58602-66-7
• MF: C₁₉H₁₈N₈Na₂O₅
• MW: 484.37636423111
• CID: 948759
• PubChem ID: 169370
• Update Time: 2025-04-19

Aminopterin sodium salt Chemical and Physical Properties

Names and Identifiers

• Aminopterin sodium salt
• Aminopterin Sodium
• Aminopterin
• disodium,(2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
• FZU1QI13O9
• Q27278391
• 4-Aminofolic acid sodium salt
• disodium;(2S)-2-[[4-[(2,4-diaminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioate
• AMINOPTERIN SODIUM [WHO-DD]
• L-Glutamic acid, N-(4-((2,4-diamino-6-pteridinyl)methyl)amino)benzoyl)-, disodium salt
• D02527
• NSC-257456
• Aminopterin sodium [INN:BAN:DCF]
• NSC 739 [as the base]
• CHEMBL2104643
• Aminopterin sodium (INN)
• AMINOPTERIN SODIUM [INN]
• 58602-66-7
• Sodium salt of N-(p-(((2,4-diamino-6-pteridinyl)methyl)amino)benzoyl)glutamic acid
• 4-Aminopteroylglutamic acid sodium salt
• UNII-FZU1QI13O9

• Inchi： 1S/C19H20N8O5.2Na/c20-15-14-16(27-19(21)26-15)23-8-11(24-14)7-22-10-3-1-9(2-4-10)17(30)25-12(18(31)32)5-6-13(28)29;;/h1-4,8,12,22H,5-7H2,(H,25,30)(H,28,29)(H,31,32)(H4,20,21,23,26,27);;/q;2*+1/p-2/t12-;;/m0../s1
• InChI Key： USOUFAHHWNKDJC-LTCKWSDVSA-L
• SMILES： [Na+].[Na+].O=C(C1C=CC(=CC=1)NCC1C=NC2=C(C(N)=NC(N)=N2)N=1)N[C@H](C(=O)[O-])CCC(=O)[O-]

Computed Properties

• Exact Mass: 484.11955427g/mol
• Monoisotopic Mass: 484.11955427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pteroic acids and derivatives